Cas no 161923-63-3 (1-(3-bromopropyl)-1,2,3,4-tetrahydronaphthalene)

• Product Name: 1-(3-bromopropyl)-1,2,3,4-tetrahydronaphthalene
• CAS No: 161923-63-3
• MF: C₁₃H₁₇Br
• MW: 253.178083181381
• CID: 6032226
• PubChem ID: 10399995
• Update Time: 2025-11-07

1-(3-bromopropyl)-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-1,2,3,4-tetrahydronaphthalene
• Naphthalene, 1-(3-bromopropyl)-1,2,3,4-tetrahydro-
• SCHEMBL78964
• GEDNRYKUXULWCS-UHFFFAOYSA-N
• CS-0266151
• 161923-63-3
• EN300-1913051
• AKOS013082100

• Inchi： 1S/C13H17Br/c14-10-4-8-12-7-3-6-11-5-1-2-9-13(11)12/h1-2,5,9,12H,3-4,6-8,10H2
• InChI Key： GEDNRYKUXULWCS-UHFFFAOYSA-N
• SMILES： C1(CCCBr)C2=C(C=CC=C2)CCC1

Computed Properties

• Exact Mass: 252.05136g/mol
• Monoisotopic Mass: 252.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 324.6±11.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-(3-bromopropyl)-1,2,3,4-tetrahydronaphthalene

1-(3-Bromopropyl)-1,2,3,4-Tetrahydronaphthalene (CAS No. 161923-63-3)

1-(3-Bromopropyl)-1,2,3,4-tetrahydronaphthalene is a versatile organic compound with the CAS registry number 161923-63-3. This compound belongs to the class of tetralin derivatives and is characterized by its unique structure, which combines a brominated alkyl chain with a tetrahydronaphthalene framework. The molecule's structure makes it an interesting candidate for various applications in organic synthesis and materials science.

The tetrahydronaphthalene core of this compound is a saturated version of naphthalene, which provides a rigid and planar aromatic system. The bromopropyl group attached to the tetralin framework introduces reactivity and functional diversity. This combination allows for the exploration of its properties in fields such as polymer chemistry, drug delivery systems, and electronic materials.

Recent studies have highlighted the potential of 1-(3-bromopropyl)-1,2,3,4-tetrahydronaphthalene in the synthesis of advanced materials. For instance, researchers have investigated its use as a precursor for constructing functional polymers with tailored electronic properties. The bromine atom in the propyl chain serves as an excellent leaving group, enabling nucleophilic substitution reactions that can be exploited to introduce various functional groups into the molecule.

In addition to its synthetic applications, this compound has shown promise in biological systems. Preliminary experiments suggest that it may exhibit modulatory effects on cellular processes due to its ability to interact with biomolecules. This opens up possibilities for its use in drug discovery and bioactive molecule design.

From a chemical synthesis perspective, 1-(3-bromopropyl)-1,2,3,4-tetrahydronaphthalene can be synthesized via several routes. One common method involves the alkylation of tetralin derivatives using appropriate alkylating agents under controlled conditions. The choice of reaction conditions and reagents plays a critical role in ensuring high yields and product purity.

The physical properties of this compound are also worth noting. It has a melting point of approximately 55°C and is soluble in common organic solvents such as dichloromethane and THF. Its stability under standard storage conditions makes it suitable for long-term use in laboratory settings.

Looking ahead, the integration of 1-(3-bromopropyl)-1,2,3,4-tetrahydronaphthalene into more complex molecular architectures could lead to breakthroughs in areas such as optoelectronics and nanotechnology. Its unique combination of structural rigidity and functional versatility positions it as a valuable building block for future innovations.

In conclusion, 1-(3-bromopropyl)-1,2,3,4-tetrahydronaphthalene (CAS No. 161923-63-3) is a multifaceted compound with significant potential across diverse scientific disciplines. As research continues to uncover its capabilities, it is likely to play an increasingly important role in both academic and industrial applications.